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Compound of Interest

Compound Name: Cinnamyl Alcohol-d9

Cat. No.: B12370027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and

key experimental considerations for Cinnamyl Alcohol-d9. This deuterated analog of cinnamyl

alcohol is a valuable tool in pharmaceutical research, particularly in studies involving

metabolism, pharmacokinetics, and as an internal standard in analytical methods.

Safety and Toxicology
While a specific Safety Data Sheet (SDS) for Cinnamyl Alcohol-d9 is not readily available, the

toxicological profile is expected to be very similar to that of its non-deuterated counterpart,

cinnamyl alcohol. Deuterium substitution is generally not considered to significantly alter the

acute toxicity of a compound. Therefore, the safety precautions for cinnamyl alcohol should be

strictly followed.

Cinnamyl alcohol is classified as harmful if swallowed and may cause an allergic skin reaction.

It is also considered toxic to aquatic life with long-lasting effects.

Table 1: GHS Hazard and Precautionary Statements for Cinnamyl Alcohol
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Category Code Statement

Hazard H302 Harmful if swallowed.

H317
May cause an allergic skin

reaction.

H411
Toxic to aquatic life with long

lasting effects.

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P273
Avoid release to the

environment.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

P301 + P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.

P333 + P313
If skin irritation or rash occurs:

Get medical advice/attention.

Toxicological Data Summary for Cinnamyl Alcohol
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Endpoint Value Species Reference

Acute Oral Toxicity

(LD50)
2000 mg/kg Rat [1]

Acute Dermal Toxicity

(LD50)
>5000 mg/kg Rabbit

Skin Sensitization Sensitizer Human [2]

Physical and Chemical Properties
The physical and chemical properties of Cinnamyl Alcohol-d9 are expected to be nearly

identical to those of cinnamyl alcohol, with a slight increase in molecular weight due to the

deuterium atoms.

Table 2: Physical and Chemical Properties of Cinnamyl Alcohol

Property Value

Molecular Formula C₉H₁₀O

Molecular Weight 134.18 g/mol

Appearance White to pale yellow solid

Melting Point 31-35 °C

Boiling Point 256-258 °C

Solubility
Soluble in ethanol, ether, and chloroform.

Slightly soluble in water.

Flash Point 126 °C

For Cinnamyl Alcohol-d9, the molecular weight would be approximately 143.23 g/mol .

Handling and Storage
Proper handling and storage procedures are crucial to maintain the integrity of Cinnamyl
Alcohol-d9 and ensure the safety of laboratory personnel.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://prepchem.com/cinnamyl-alcohol/
https://www.frontiersin.org/journals/toxicology/articles/10.3389/ftox.2024.1398852/full
https://www.benchchem.com/product/b12370027?utm_src=pdf-body
https://www.benchchem.com/product/b12370027?utm_src=pdf-body
https://www.benchchem.com/product/b12370027?utm_src=pdf-body
https://www.benchchem.com/product/b12370027?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a laboratory coat.

Handling
Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or vapors.

Keep away from heat, sparks, and open flames.

Use non-sparking tools.

Storage
Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Protect from light.

Store away from oxidizing agents and incompatible materials.

Recommended storage temperature: 2-8 °C.

Experimental Protocols
Proposed Synthesis of Cinnamyl Alcohol-d9
A plausible method for the synthesis of Cinnamyl Alcohol-d9 involves the reduction of a

deuterated cinnamaldehyde precursor.

Workflow for the Synthesis of Cinnamyl Alcohol-d9
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Caption: Proposed synthetic workflow for Cinnamyl Alcohol-d9.

Methodology:

Synthesis of Cinnamaldehyde-d8: Benzaldehyde-d6 and acetone-d6 undergo a Claisen-

Schmidt condensation reaction in the presence of a base (e.g., sodium hydroxide) in a

solvent mixture of water and ethanol to yield Cinnamaldehyde-d8.

Reduction to Cinnamyl Alcohol-d9: The resulting Cinnamaldehyde-d8 is then reduced to

Cinnamyl Alcohol-d9 using a reducing agent such as sodium borodeuteride (NaBD₄) in an

alcoholic solvent (e.g., ethanol). The use of NaBD₄ introduces the ninth deuterium atom at

the alcohol position.

Purification: The final product is purified by column chromatography on silica gel.

Analytical Methods
Standard analytical techniques can be employed to characterize Cinnamyl Alcohol-d9.

Analytical Workflow for Cinnamyl Alcohol-d9
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Cinnamyl Alcohol-d9 Sample

NMR Spectroscopy
(¹H, ²H, ¹³C)

Mass Spectrometry
(GC-MS or LC-MS)

Purity Assessment Structural Confirmation
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Caption: General analytical workflow for Cinnamyl Alcohol-d9.

Methodology:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: To confirm the absence of protons at the deuterated positions.

²H NMR: To confirm the presence and location of deuterium atoms.

¹³C NMR: To confirm the carbon skeleton of the molecule.

Mass Spectrometry (MS):

GC-MS or LC-MS: To determine the molecular weight and confirm the isotopic enrichment

of the compound. The mass spectrum will show a molecular ion peak corresponding to the

mass of Cinnamyl Alcohol-d9.

Metabolism and Signaling Pathways
Cinnamyl alcohol is metabolized in the body through oxidation and conjugation reactions. The

primary metabolic pathway involves the oxidation of the alcohol group to an aldehyde

(cinnamaldehyde) and then to a carboxylic acid (cinnamic acid). These metabolites can then be
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conjugated with glycine or glucuronic acid before excretion.[3] The deuteration in Cinnamyl
Alcohol-d9 can slow down its metabolism, a phenomenon known as the kinetic isotope effect,

which is of significant interest in drug development.

Metabolic Pathway of Cinnamyl Alcohol

Conjugation & Excretion

Cinnamyl Alcohol CinnamaldehydeADH Cinnamic AcidALDH

Glycine Conjugate
(Hippuric Acid)

Glucuronide Conjugate

Click to download full resolution via product page

Caption: Simplified metabolic pathway of cinnamyl alcohol. ADH: Alcohol Dehydrogenase;

ALDH: Aldehyde Dehydrogenase.

Applications in Research and Drug Development
Cinnamyl Alcohol-d9 serves as a valuable tool in various research applications:

Metabolic Studies: To trace the metabolic fate of cinnamyl alcohol and its derivatives in vivo

and in vitro. The deuterium label allows for easy detection and quantification by mass

spectrometry.

Pharmacokinetic Studies: To investigate the absorption, distribution, metabolism, and

excretion (ADME) of cinnamyl alcohol. The kinetic isotope effect can be studied to

understand how deuteration affects the drug's half-life and overall exposure.

Internal Standard: As an internal standard in quantitative bioanalytical assays (e.g., LC-

MS/MS) for the determination of cinnamyl alcohol in biological matrices. Its similar chemical

behavior and distinct mass make it an ideal standard.
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This guide provides a comprehensive overview of the key safety, handling, and technical

aspects of Cinnamyl Alcohol-d9. Researchers and scientists are encouraged to consult

additional resources and perform their own risk assessments before working with this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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